Cas no 89021-26-1 (Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester)
89021-26-1 structure
Product Name:Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester
CAS No:89021-26-1
MF:C11H21O4P
MW:248.255804777145
CID:615681
PubChem ID:71321493
Update Time:2025-04-19
Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester
- 1-di(propan-2-yloxy)phosphorylpent-1-en-3-one
- DTXSID80751301
- 89021-26-1
- Dipropan-2-yl (3-oxopent-1-en-1-yl)phosphonate
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- Inchi: 1S/C11H21O4P/c1-6-11(12)7-8-16(13,14-9(2)3)15-10(4)5/h7-10H,6H2,1-5H3
- InChI Key: DAMYMONOMZSTNA-UHFFFAOYSA-N
- SMILES: P(C=CC(CC)=O)(=O)(OC(C)C)OC(C)C
Computed Properties
- Exact Mass: 248.11774614g/mol
- Monoisotopic Mass: 248.11774614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 62.41000
- LogP: 3.52230
Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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